Cas no 2138365-29-2 (Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-thienyl)-)

• Product Name: Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-thienyl)-
• CAS No: 2138365-29-2
• MF: C₁₂H₇NO₂S₂
• MW: 261.31948018074
• CID: 5301412
• Update Time: 2025-05-24

Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-thienyl)-

• Inchi： 1S/C12H7NO2S2/c14-12(15)10-4-7-5-13-6-8(11(7)17-10)9-2-1-3-16-9/h1-6H,(H,14,15)
• InChI Key： HQEQZEGLQFSXAS-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2SC=CC=2)C2SC(C(O)=O)=CC1=2

Additional information on Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-thienyl)-

Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-thienyl)-: A Comprehensive Overview

The compound Thieno[3,2-c]pyridine-2-carboxylic acid, 7-(2-thienyl)-, identified by the CAS number 2138365-29-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a fused thienopyridine ring system. The presence of the carboxylic acid group at position 2 and the thienyl substituent at position 7 imparts unique chemical and biological properties to this molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods. One notable approach involves the use of click chemistry principles, leveraging the high reactivity of azides and alkynes to form stable triazole linkages. This method not only enhances the yield but also ensures the purity of the final product. Additionally, researchers have explored the application of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The structural uniqueness of Thieno[3,2-c]pyridine-2-carboxylic acid has been exploited in various applications. In medicinal chemistry, this compound has shown promising results as a potential lead molecule for drug development. Its ability to interact with specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been extensively studied. Recent studies have highlighted its role in modulating cellular signaling pathways involved in inflammation and cancer progression.

The physical and chemical properties of this compound are equally intriguing. Its solubility profile in various solvents has been optimized through modifications in its substituent pattern. For instance, the introduction of electron-withdrawing groups enhances its solubility in polar solvents, making it more amenable for pharmaceutical formulations. Furthermore, its stability under different environmental conditions has been evaluated, ensuring its suitability for long-term storage and transportation.

In terms of biological activity, Thieno[3,2-c]pyridine-2-carboxylic acid has demonstrated potent anti-inflammatory and antioxidant properties. These attributes make it a valuable candidate for developing therapeutic agents targeting chronic diseases such as arthritis and neurodegenerative disorders. Recent clinical trials have provided encouraging results, with minimal adverse effects reported in preclinical models.

The synthesis and characterization of this compound have been extensively documented in scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These studies underscore the importance of rigorous characterization methods in ensuring the reliability of research findings.

In conclusion, Thieno[3,2-c]pyridine-2-carboxylic acid, CAS No: 2138365-29-2, represents a significant advancement in heterocyclic chemistry. Its versatile properties and potential applications across multiple domains highlight its importance as a research focus for scientists and industry professionals alike.